Cas no 899735-92-3 (N-(oxolan-2-yl)methyl-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide)

• Product Name: N-(oxolan-2-yl)methyl-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide
• CAS No: 899735-92-3
• MF: C₂₁H₂₃N₃O₄S
• MW: 413.490023851395
• CID: 5486855
• Update Time: 2025-10-25

N-(oxolan-2-yl)methyl-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(oxolan-2-ylmethyl)-N'-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]oxamide
• N-(oxolan-2-yl)methyl-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide

• Inchi： 1S/C21H23N3O4S/c25-19(22-13-16-5-2-10-28-16)20(26)23-15-7-8-17-14(12-15)4-1-9-24(17)21(27)18-6-3-11-29-18/h3,6-8,11-12,16H,1-2,4-5,9-10,13H2,(H,22,25)(H,23,26)
• InChI Key： RSSXXGOPICFFQV-UHFFFAOYSA-N
• SMILES： C(NCC1CCCO1)(=O)C(NC1C=CC2=C(C=1)CCCN2C(C1SC=CC=1)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(oxolan-2-yl)methyl-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide

Compound CAS No. 899735-92-3: N-(oxolan-2-yl)methyl-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide

The compound with CAS number 899735-92-3, known as N-(oxolan-2-yl)methyl-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which combines elements from multiple functional groups, including a tetrahydroquinoline moiety, a thiophene ring, and an ethanediamide linker. The integration of these groups contributes to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in drug discovery due to their ability to modulate various biological targets. The presence of the tetrahydroquinoline ring in this compound suggests potential bioactivity, particularly in the context of enzyme inhibition or receptor binding. Additionally, the thiophene group is known for its aromatic stability and electronic properties, which can enhance the molecule's ability to participate in π–π interactions—a key factor in many biochemical processes.

The ethanediamide linker in this compound plays a crucial role in connecting the oxolan and thiophene moieties. This linkage not only stabilizes the overall structure but also introduces flexibility, which is essential for optimizing pharmacokinetic properties such as absorption and distribution. Recent research has emphasized the importance of linker design in drug molecules, as it directly impacts bioavailability and efficacy.

One of the most intriguing aspects of this compound is its potential application in the development of advanced materials. The combination of aromatic rings and flexible linkers makes it a strong candidate for use in organic electronics or as a component in self-assembling systems. For instance, studies have shown that molecules with similar structural features can exhibit semiconducting properties or serve as building blocks for supramolecular architectures.

In terms of synthesis, this compound represents a significant achievement in organic chemistry. The construction of such a complex molecule requires precise control over reaction conditions and a deep understanding of stereochemistry. Recent advancements in catalytic methods and asymmetric synthesis have made it possible to produce compounds like this with high efficiency and purity.

From an environmental perspective, the development of compounds like CAS No. 899735-92-3 underscores the importance of green chemistry principles. Researchers are increasingly focusing on designing molecules that are not only effective but also environmentally benign. This compound's structure suggests that it may have lower toxicity profiles compared to traditional chemical agents, making it a promising candidate for sustainable applications.

In conclusion, CAS No. 899735-92-3 represents a cutting-edge advancement in chemical research. Its unique structure combines multiple functional groups to create a molecule with diverse potential applications across various scientific disciplines. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play a pivotal role in shaping future innovations in medicine and materials science.